Cas no 86728-87-2 (Pentyl 4-chloro-3-oxobutanoate)

• Product Name: Pentyl 4-chloro-3-oxobutanoate
• CAS No: 86728-87-2
• MF: C₉H₁₅ClO₃
• MW: 206.666602373123
• CID: 2809504
• PubChem ID: 13705505
• Update Time: 2025-04-21

Pentyl 4-chloro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID70547215
• PENTYL 4-CHLORO-3-OXOBUTANOATE
• 86728-87-2
• SCHEMBL10775601
• Pentyl 4-chloro-3-oxobutanoate

• Inchi： 1S/C9H15ClO3/c1-2-3-4-5-13-9(12)6-8(11)7-10/h2-7H2,1H3
• InChI Key： AQOKZYJLLBBVKG-UHFFFAOYSA-N
• SMILES： ClCC(CC(=O)OCCCCC)=O

Computed Properties

• Exact Mass: 206.0709720Da
• Monoisotopic Mass: 206.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų